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DMPT Supplier Specifications

The table below summarizes key physical and chemical attributes of DMPT from commercial suppliers,

which are crucial for planning purification processes [1].

Attribute Specification / Typical Value

Product Name Dimethylpropiothetin (DMPT)

CAS Number 4337-33-1

Appearance White crystalline powder

Purity ≥ 98% (as an aquaculture attractant)

Key Application Potent attractant to increase feed intake in aquaculture

Troubleshooting Common Purification Challenges

Based on general crystallization principles, here are potential issues and solutions you might include in your

FAQs.
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Problem Possible Causes Troubleshooting Steps

Low Product
Yield

Solvent too rich or excessive
volume; overly rapid cooling.

Concentrate solution; optimize solvent ratio;
control cooling rate (e.g., 0.3°C/min) [2].

Poor Crystal
Quality

Excessively rapid nucleation;
impurities interfering with growth.

Use slow evaporation or seed with existing
crystals; re-dissolve and recrystallize with

slower cooling.

Oil Formation Solution supersaturated too quickly,

crashing out amorphous solid.

Dissolve oil by warming, then cool slowly with

vigorous stirring to induce crystalline formation.

Purity Below
98%

Ineffective separation of crystals

from mother liquor; incompatible
solvent.

Ensure efficient washing with cold solvent post-

filtration; screen for better solvent [3].

General Workflow for Recrystallization

While a DMPT-specific protocol is not available, the following diagram outlines a standard recrystallization

workflow. You can adapt this framework once the optimal solvent for DMPT is identified through

experimentation.
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Obtain Purified DMPT
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Methodology for Solvent Selection and Optimization

Since a definitive solvent for DMPT is not listed, a systematic approach is essential.

Solvent Screening: The most critical step is finding a solvent where DMPT is highly soluble when hot

but has limited solubility when cold [3]. You may need to test common laboratory solvents like
ethanol, methanol, acetone, or water, and potentially solvent mixtures.

Leveraging Computational Prediction: Recent research highlights the use of deep learning
models to predict optimal crystallization solvents directly from molecular structures (SMILES

notation) [3]. This in-silico method can significantly accelerate the experimental scouting process.
Inhibition of Oil Formation: The presence of specific polymeric excipients (e.g., Polyethylene

Glycol, Soluplus) can suppress nucleation and prevent oil formation, helping to direct the process
toward stable crystal growth [2]. This might be a valuable additive to test if you encounter this

problem.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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